4-Formyl-N-(2-methylsulfonylethyl)-N-propan-2-ylbenzenesulfonamide

• IUPAC Name: 4-formyl-N-(2-methylsulfonylethyl)-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C13H19NO5S2/c1-11(2)14(8-9-20(3,16)17)21(18,19)13-6-4-12(10-15)5-7-13/h4-7,10-11H,8-9H2,1-3H3
• InChI Key: HFWKGNNUMLHICT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCS(=O)(=O)C)S(=O)(=O)C1=CC=C(C=C1)C=O
• Molecular Formula: C13H19NO5S2
• Molecular Weight: 333.4 g/mol

Description

4-Formyl-N-(2-methylsulfonylethyl)-N-propan-2-ylbenzenesulfonamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is also known as FSPB and has been extensively studied for its synthesis, mechanism of action, and biochemical effects.

Mechanism of Action

The mechanism of action of FSPB is not fully understood. However, it is believed that FSPB interacts with metal ions through the formation of a coordination complex. This interaction results in a change in the fluorescence emission of FSPB, which can be used for the detection of metal ions.
Biochemical and Physiological Effects:
FSPB has been shown to have no significant biochemical or physiological effects. However, it has been reported that FSPB can inhibit the growth of cancer cells in vitro. Further studies are required to understand the mechanism of action of FSPB in cancer cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of FSPB is its high selectivity and sensitivity for metal ion detection. FSPB has been shown to have a low detection limit for metal ions, making it an ideal candidate for metal ion detection in various biological and environmental samples. However, one of the limitations of FSPB is its low solubility in water, which can affect its performance in some applications.

Future Directions

There are several future directions for the research on FSPB. One of the significant areas of research is the development of new fluorescent probes based on FSPB for the detection of other metal ions. Another area of research is the investigation of the mechanism of action of FSPB in cancer cells, which could lead to the development of new anticancer drugs. Furthermore, the development of new synthesis methods for FSPB could lead to the production of FSPB in large quantities for industrial applications.

Synthesis Methods

The synthesis of FSPB involves the reaction of 4-chlorobenzenesulfonyl chloride with 2-methylsulfonyl ethyl propylamine, followed by the reaction with formaldehyde. The resulting product is then purified using column chromatography to obtain FSPB in high purity.

Scientific Research Applications

FSPB has been extensively studied for its potential applications in various fields of science. One of the significant applications of FSPB is its use as a fluorescent probe for the detection of metal ions. FSPB has been shown to have a high affinity for metal ions such as copper, zinc, and iron, making it an ideal candidate for metal ion detection.